Cas no 2250056-46-1 (CH2Cooh-peg9-CH2cooh)
CH2Cooh-peg9-CH2cooh Chemical and Physical Properties
Names and Identifiers
-
- CH2COOH-PEG9-CH2COOH
- CS-0148571
- 2250056-46-1
- DA-62252
- 3,6,9,12,15,18,21,24,27,30-decaoxadotriacontanedioic acid
- HY-138514
- AKOS040757486
- CH2Cooh-peg9-CH2cooh
-
- Inchi: 1S/C22H42O14/c23-21(24)19-35-17-15-33-13-11-31-9-7-29-5-3-27-1-2-28-4-6-30-8-10-32-12-14-34-16-18-36-20-22(25)26/h1-20H2,(H,23,24)(H,25,26)
- InChI Key: GRKZSKXPALQEJJ-UHFFFAOYSA-N
- SMILES: O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C(=O)O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C(=O)O[H]
Computed Properties
- Exact Mass: 530.25745601g/mol
- Monoisotopic Mass: 530.25745601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- Rotatable Bond Count: 31
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 167
CH2Cooh-peg9-CH2cooh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C933332-500mg |
CH2COOH-PEG9-CH2COOH |
2250056-46-1 | 97% | 500mg |
¥1,800.00 | 2022-09-29 |
CH2Cooh-peg9-CH2cooh Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on CH2Cooh-peg9-CH2cooh
CH₂COOH-PEG₉-CH₂COOH: A Comprehensive Overview
The compound with CAS No 2250056-46-1, commonly referred to as CH₂COOH-PEG₉-CH₂COOH, is a significant molecule in the field of polyethylene glycol (PEG) chemistry. This compound is a derivative of polyethylene glycol, specifically designed with carboxylic acid groups at both ends. The structure of CH₂COOH-PEG₉-CH₂COOH consists of a PEG chain of nine ethylene oxide units flanked by two carboxylic acid groups, making it a versatile building block for various applications in materials science, biotechnology, and pharmaceuticals.
Recent advancements in PEG chemistry have highlighted the importance of functionalized PEG derivatives like CH₂COOH-PEG₉-CH₂COOH. These molecules are widely used in the development of drug delivery systems due to their biocompatibility and ability to enhance the solubility and stability of therapeutic agents. For instance, studies have shown that PEG-based polymers can significantly improve the pharmacokinetics of drugs by reducing their immunogenicity and prolonging their circulation time in the bloodstream.
One of the most promising applications of CH₂COOH-PEG₉-CH₂COOH is in the synthesis of hydrogels and other biomaterials. The carboxylic acid groups at the ends of the PEG chain allow for easy cross-linking with other molecules, enabling the creation of porous structures that can be tailored for specific biomedical applications. For example, researchers have demonstrated the use of this compound in developing hydrogels for tissue engineering, where its biocompatibility and ability to support cell growth are highly advantageous.
In addition to its role in biomaterials, CH₂COOH-PEG₉-CH₂COOH has found significant utility in surface modification techniques. By grafting this compound onto surfaces, scientists can impart desirable properties such as hydrophilicity or controlled drug release capabilities. This approach has been particularly useful in the development of medical devices and implants, where surface properties play a critical role in device performance and patient outcomes.
The synthesis of CH₂COOH-PEG₉-CH₂COOH typically involves a multi-step process that begins with the modification of PEG precursors. One common method involves the activation of PEG with carbonyl groups followed by subsequent coupling reactions to introduce the carboxylic acid functionalities. Recent studies have focused on optimizing these synthesis pathways to improve yield and purity, ensuring that the final product meets stringent quality standards required for biomedical applications.
From a structural standpoint, CH₂COOH-PEG₉-CH₂COOH exhibits unique physical and chemical properties that make it suitable for a wide range of applications. Its molecular weight is relatively low compared to longer PEG chains, which enhances its flexibility and ability to form stable conjugates with other molecules. Moreover, the presence of carboxylic acid groups provides opportunities for further functionalization through esterification or amidation reactions, further expanding its utility.
Recent research has also explored the use of CH₂COOH-PEG₉-CH₂COOH in nanotechnology applications. By incorporating this compound into nanoparticles or micelles, scientists can create drug delivery systems with enhanced targeting capabilities and reduced side effects. For example, studies have shown that PEGylated nanoparticles can effectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity.
In conclusion, CH₂COAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAHMDCOAhoducts like CH₂COOAHDcpeg9HMDcOOH play a pivotal role in advancing modern materials science and biotechnology. With its unique structure and versatile properties, this compound continues to be a focal point for researchers seeking innovative solutions in drug delivery, biomaterials development, and surface modification technologies.
2250056-46-1 (CH2Cooh-peg9-CH2cooh) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)